N-(cyclopropylmethyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H15N3OS/c20-15(18-10-11-5-6-11)14-13(19-8-1-2-9-19)12-4-3-7-17-16(12)21-14/h1-4,7-9,11H,5-6,10H2,(H,18,20)
• InChI Key: SHXCOLRVOXALNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2=C(C3=C(S2)N=CC=C3)N4C=CC=C4
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

N-(cyclopropylmethyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide, also known as CP-544326, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a unique mechanism of action that makes it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Synthetic Chemistry

• Synthesis of Heterocyclic Compounds : Thieno[2,3-b]pyridine derivatives are utilized to construct a variety of new heterocyclic systems, including thienopyrimidinone, thienopyridine, and pyridothienoxazinone derivatives. These compounds demonstrate a wide range of applications due to their structural diversity (Madkour et al., 2010).
• Creation of New Synthetic Pathways : Innovative synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives have been developed using versatile synthons. These methods provide new pathways for the synthesis of complex organic compounds (El-Meligie et al., 2020).

Pharmacological Research

• Antiproliferative Activity : Some derivatives of thieno[2,3-b]pyridines exhibit antiproliferative properties, particularly against the phospholipase C enzyme. These findings are significant in the context of cancer research and the development of new therapeutic agents (van Rensburg et al., 2017).
• Antimicrobial Agents : Certain pyrrole tetraamides, related to the discussed compound, have shown strong antibacterial activity, particularly against resistant strains of bacteria. This highlights their potential use in developing new antibiotics (Dyatkina et al., 2002).